Cas no 2343963-66-4 (1-(9H-Fluoren-9-ylmethyl) (4aS,8aS)-hexahydro-1,4a(2H,5H)-quinolinedicarboxylate)

• Product Name: 1-(9H-Fluoren-9-ylmethyl) (4aS,8aS)-hexahydro-1,4a(2H,5H)-quinolinedicarboxylate
• CAS No: 2343963-66-4
• MF: C₂₅H₂₇NO₄
• MW: 405.48618721962
• CID: 6213068
• PubChem ID: 139016627
• Update Time: 2025-07-15

1-(9H-Fluoren-9-ylmethyl) (4aS,8aS)-hexahydro-1,4a(2H,5H)-quinolinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7424940
• Z3688955677
• 2343963-66-4
• (4As,8aS)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,4,5,6,7,8,8a-octahydroquinoline-4a-carboxylic acid
• rac-(4aR,8aR)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-decahydroquinoline-4a-carboxylic acid
• 1-(9H-Fluoren-9-ylmethyl) (4aS,8aS)-hexahydro-1,4a(2H,5H)-quinolinedicarboxylate

• Inchi： 1S/C25H27NO4/c27-23(28)25-13-6-5-12-22(25)26(15-7-14-25)24(29)30-16-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,21-22H,5-7,12-16H2,(H,27,28)/t22-,25-/m0/s1
• InChI Key： PHRLWMGDAIBKJD-DHLKQENFSA-N
• SMILES： OC([C@@]12CCCN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)[C@H]1CCCC2)=O

Computed Properties

• Exact Mass: 405.19400834g/mol
• Monoisotopic Mass: 405.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(9H-Fluoren-9-ylmethyl) (4aS,8aS)-hexahydro-1,4a(2H,5H)-quinolinedicarboxylate

Comprehensive Analysis of 1-(9H-Fluoren-9-ylmethyl) (4aS,8aS)-hexahydro-1,4a(2H,5H)-quinolinedicarboxylate (CAS No. 2343963-66-4)

The compound 1-(9H-Fluoren-9-ylmethyl) (4aS,8aS)-hexahydro-1,4a(2H,5H)-quinolinedicarboxylate (CAS No. 2343963-66-4) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the fluorenylmethyl and hexahydroquinoline moieties, make it a valuable intermediate for the development of novel therapeutic agents. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways, particularly in the context of drug discovery and medicinal chemistry.

In recent years, the demand for high-purity synthetic intermediates like 1-(9H-Fluoren-9-ylmethyl) (4aS,8aS)-hexahydro-1,4a(2H,5H)-quinolinedicarboxylate has surged, driven by advancements in peptide synthesis and small-molecule drug development. The compound's CAS No. 2343963-66-4 is frequently searched in academic and industrial databases, reflecting its growing importance. Its stereochemistry and protecting group functionality (e.g., Fmoc) are critical for applications in solid-phase synthesis, a technique widely used in the production of bioconjugates and peptide-based therapeutics.

One of the key trends in the chemical industry is the focus on sustainable synthesis and green chemistry. Researchers are exploring eco-friendly methods to produce compounds like 1-(9H-Fluoren-9-ylmethyl) (4aS,8aS)-hexahydro-1,4a(2H,5H)-quinolinedicarboxylate with minimal environmental impact. This aligns with global initiatives to reduce hazardous waste and improve atom economy. The compound's versatility also makes it a subject of interest in catalysis and asymmetric synthesis, where its chiral centers can be leveraged to achieve high enantioselectivity.

Another area of interest is the compound's potential role in neurological research. The hexahydroquinoline scaffold is found in several bioactive molecules targeting central nervous system (CNS) disorders. As such, CAS No. 2343963-66-4 is being investigated for its applicability in designing neuroprotective agents or cognitive enhancers. This aligns with the broader search trends in neuropharmacology and drug repurposing, where users frequently inquire about novel scaffolds for Alzheimer's disease and Parkinson's disease research.

From a technical perspective, the synthesis and characterization of 1-(9H-Fluoren-9-ylmethyl) (4aS,8aS)-hexahydro-1,4a(2H,5H)-quinolinedicarboxylate require advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are paramount for research applications. The compound's solubility and stability under various conditions are also critical parameters for industrial-scale production.

In conclusion, 1-(9H-Fluoren-9-ylmethyl) (4aS,8aS)-hexahydro-1,4a(2H,5H)-quinolinedicarboxylate (CAS No. 2343963-66-4) represents a cutting-edge tool in modern chemistry and pharmacology. Its multifaceted applications, from peptide synthesis to CNS drug development, underscore its value in scientific research. As the field evolves, this compound is likely to remain a focal point for innovation, particularly in areas like green chemistry and precision medicine.